Cas no 15873-25-3 (N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester)

• Product Name: N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester
• CAS No: 15873-25-3
• MF: C₂₆H₂₁NO₃
• MW: 395.449846982956
• MDL: MFCD29050151
• CID: 121242
• PubChem ID: 87563399
• Update Time: 2025-07-20

N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-benzoyl-, 2-naphthalenyl ester
• N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester [for Determination of Chymotrypsin]
• N-BENZOYL-DL-PHENYLALANINE 2-NAPHTHYL ESTER (BETA-)(FOR DETERMINATION OF CHYMOTRYPSIN)
• Benzoylphenylalaninenaphtylester
• fordeterminationofchymotrypsin
• N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester
• N-Benzoyl-DL-phenylalanine 2-Naphtyl ester
• naphthalen-2-yl 2-benzamido-3-phenylpropanoate
• 2-naphthyl n-benzoylphenylalaninate
• naphthalen-2-yl 3-phenyl-2-(phenylformamido)propanoate
• N-BENZOYL-DL-PHENYLALANINE-beta-NAPHTHYL ESTER
• BPANE
• Phenylalanine,N-benzoyl-, 2-naphthalenyl ester
• N-benzoyl-dl-phenylalanine-2-naphthylester
• N-Ben
• Benzoyl-DL-phenylalanine beta-naphthyl ester
• Phenylalanine,N-benzoyl-,2-naphthalenyl ester
• CS-0201591
• AS-46864
• 15873-25-3
• DTXSID30943895
• AKOS003349233
• B0309
• 2134-24-9
• N-Benzoyl-DL-phenylalanine beta-naphthyl ester
• N-{1-[(Naphthalen-2-yl)oxy]-1-oxo-3-phenylpropan-2-yl}benzenecarboximidic acid
• N-BENZOYL-DL-PHENYLALANINE2-NAPHTHYLESTER
• SB83667
• 2-Naphthyl N-benzoyl-3-phenyl-DL-alaninate
• naphthalen-2-yl2-benzamido-3-phenylpropanoate
• N-BenZoyl-DL-phenylalanine 2-Naphtyl ester (BZ-DL-Phe-beta-naphthyl ester)
• HY-W141794
• SCHEMBL4953990
• EINECS 218-364-6
• 2-naphthyl 2-(benzoylamino)-3-phenylpropanoate
• MFCD00021607
• Bz-DL-Phe-beta-naphthyl ester
• FT-0634056
• NPPKNSHRAVHLHD-UHFFFAOYSA-N
• DA-56029
• DB-045554

• MDL： MFCD29050151
• Inchi： 1S/C26H21NO3/c28-25(21-12-5-2-6-13-21)27-24(17-19-9-3-1-4-10-19)26(29)30-23-16-15-20-11-7-8-14-22(20)18-23/h1-16,18,24H,17H2,(H,27,28)
• InChI Key： NPPKNSHRAVHLHD-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC=CC=2C=1)C(C(CC1C=CC=CC=1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 395.15200
• Monoisotopic Mass: 395.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.9
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: Powder
• Melting Point: 156.0 to 159.0 deg-C
• PSA: 55.40000
• LogP: 5.17740
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester

N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester and Its Significance in Modern Chemical Biology: A Comprehensive Overview

CAS No. 15873-25-3, identified as N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in various biochemical pathways and drug development processes. The molecular structure of N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester encompasses a benzoic acid moiety linked to a phenylalanine derivative, further modified by a naphthyl ester group. This configuration imparts specific chemical properties that make it a valuable tool in synthetic chemistry and biological assays.

The significance of CAS No. 15873-25-3 extends beyond its structural uniqueness; it is also recognized for its role in the synthesis of peptide mimetics and protease inhibitors. In recent years, there has been a surge in research focused on developing novel therapeutic agents that target enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester has emerged as a key intermediate in the synthesis of compounds that exhibit inhibitory activity against various proteases, including those implicated in disease progression.

One of the most compelling aspects of N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester is its versatility in chemical modifications. The presence of both the benzoic acid and naphthyl ester groups provides multiple sites for functionalization, enabling researchers to tailor the compound’s properties for specific applications. For instance, the benzoic acid moiety can be further derivatized to enhance solubility or binding affinity, while the naphthyl ester group can serve as a handle for conjugation to other biomolecules. This flexibility has made CAS No. 15873-25-3 a preferred choice for designing novel molecules with enhanced pharmacological profiles.

In the context of contemporary research, N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester has been utilized in the development of peptidomimetics that mimic the bioactivity of natural peptides while exhibiting improved stability and bioavailability. Peptidomimetics are particularly valuable in drug design because they can bypass some of the limitations associated with traditional peptides, such as rapid degradation or poor cell penetration. The incorporation of CAS No. 15873-25-3 into peptidomimetic structures has led to the discovery of several promising lead compounds that are currently undergoing further investigation.

The application of computational chemistry and molecular modeling techniques has further highlighted the potential of N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester in drug discovery. By leveraging advanced computational methods, researchers can predict the binding interactions between this compound and target proteins with high accuracy. This approach has facilitated the identification of novel drug candidates that are optimized for efficacy and selectivity. Additionally, the use of high-throughput screening (HTS) technologies has enabled rapid assessment of large libraries containing derivatives of CAS No. 15873-25-3, accelerating the discovery process.

Recent studies have also explored the role of N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester in modulating biological pathways associated with inflammation and immune response. The compound has been found to interact with specific enzymes and receptors that play critical roles in these pathways, suggesting its potential as an immunomodulatory agent. Preclinical studies have demonstrated promising results in models of inflammatory diseases, where derivatives of this compound have shown ability to reduce pro-inflammatory cytokine production and alleviate symptoms.

The synthetic methodologies for preparing CAS No. 15873-25-3 have also seen significant advancements. Modern synthetic strategies employ catalytic processes and green chemistry principles to enhance efficiency and sustainability. These innovations not only improve yield but also minimize waste generation, aligning with global efforts to promote environmentally responsible chemical synthesis. The development of novel synthetic routes has also facilitated access to more complex derivatives of this compound, expanding its utility in research applications.

In conclusion, N-Benzoyl-DL-phenylalanine 2-Naphthyl Ester, identified by CAS No. 15873-25-3, is a multifaceted compound with substantial potential in chemical biology and pharmaceutical development. Its unique structural features, combined with its versatility in functionalization, make it an invaluable tool for designing novel therapeutic agents. The ongoing research into its applications in peptidomimetic design, computational chemistry, immunomodulation, and sustainable synthesis underscores its importance as a cornerstone molecule in modern drug discovery efforts.